Cas no 38062-08-7 (1(2H)-Pyrimidinepropanoic acid, a-amino-3,4-dihydro-2,4-dioxo-)

• Product Name: 1(2H)-Pyrimidinepropanoic acid, a-amino-3,4-dihydro-2,4-dioxo-
• CAS No: 38062-08-7
• MF: C₇H₉N₃O₄
• MW: 199.164061307907
• CID: 322991
• Update Time: 2026-05-14

1(2H)-Pyrimidinepropanoic acid, a-amino-3,4-dihydro-2,4-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyrimidinepropanoic acid, a-amino-3,4-dihydro-2,4-dioxo-
• (?à)-Willardiine
• 1(2H)-Pyrimidinepropanoic acid, a-amino-3,4-dihydro-2,4-dioxo-,(?à)-
• 1(2H)-Pyrimidinepropionic acid, a-amino-3,4-dihydro-2,4-dioxo-,DL- (8CI)
• a-Amino-b-(1-uracilyl)propionic acid
• DL-b-(2,4-Dioxo-1-pyrimidinyl)alanine
• DL-Willardiine (6CI)

• Inchi： InChI=1S/C7H9N3O4/c8-4(6(12)13)3-10-2-1-5(11)9-7(10)14/h1-2,4H,3,8H2,(H,12,13)(H,9,11,14)
• InChI Key： FACUYWPMDKTVFU-UHFFFAOYSA-N
• SMILES： OC(C(CN1C=CC(=O)NC1=O)N)=O

Computed Properties

• Exact Mass: 199.059306
• Monoisotopic Mass: 199.059306
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113

Experimental Properties

• Density: 1.501
• Boiling Point: °Cat760mmHg
• Flash Point: °C